Cas no 2639443-58-4 (2-(bromomethyl)dispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers)

• Product Name: 2-(bromomethyl)dispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers
• CAS No: 2639443-58-4
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• MDL: MFCD33461590
• CID: 5641199
• PubChem ID: 155970971
• Update Time: 2025-10-29

2-(bromomethyl)dispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2639443-58-4
• EN300-27780159
• 2-(bromomethyl)dispiro[3.0.3^{5}.1^{4}]nonane
• 2-(bromomethyl)dispiro[3.0.3^{5}.1^{4}]nonane, Mixture of diastereomers
• 2-(bromomethyl)dispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers

• MDL： MFCD33461590
• Inchi： 1S/C10H15Br/c11-6-8-4-10(5-8)7-9(10)2-1-3-9/h8H,1-7H2
• InChI Key： GCJFYZWWLSXKLN-UHFFFAOYSA-N
• SMILES： BrCC1CC2(C1)CC12CCC1

Computed Properties

• Exact Mass: 214.03571g/mol
• Monoisotopic Mass: 214.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 175.6±8.0 °C(Predicted)

Additional information on 2-(bromomethyl)dispiro3.0.3^{5}.1^{4}nonane, Mixture of diastereomers

2-(Bromomethyl)Dispiro[3.0.3⁵.1⁴]Nonane: A Comprehensive Overview

The compound 2-(bromomethyl)dispiro[3.0.3⁵.1⁴]nonane, with the CAS number 2639443-58-4, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by their unique structural features where two or more rings are joined by a single atom, typically carbon. The presence of a bromomethyl group further adds complexity to its structure, making it a subject of interest for both academic and industrial research.

The structural uniqueness of 2-(bromomethyl)dispiro[3.0.3⁵.1⁴]nonane lies in its dispiro system, which consists of three fused rings connected through two spiro carbons. This configuration imparts exceptional stability and rigidity to the molecule, making it suitable for applications in drug design and advanced materials. Recent studies have highlighted the potential of such spiro compounds in enhancing the bioavailability and pharmacokinetics of therapeutic agents.

In terms of synthesis, 2-(bromomethyl)dispiro[3.0.3⁵.1⁴]nonane can be prepared through a variety of methods, including ring-closing metathesis and multi-component reactions. These methods leverage the versatility of spiro systems to construct complex frameworks with high precision. The bromomethyl group serves as a reactive site, enabling further functionalization and modification to tailor the compound's properties for specific applications.

The application of 2-(bromomethyl)dispiro[3.0.3⁵.1⁴]nonane extends beyond traditional organic chemistry into areas such as polymer science and nanotechnology. Researchers have explored its use as a building block for constructing advanced polymers with unique mechanical and thermal properties. Additionally, its rigid structure makes it an ideal candidate for use in molecular recognition and sensing technologies.

In recent years, there has been a growing interest in understanding the biological activity of spiro compounds like 2-(bromomethyl)dispiro[3.0.3⁵.1⁴]nonane. Studies have demonstrated that such molecules can exhibit potent anti-inflammatory and antioxidant properties, opening new avenues for their use in pharmaceuticals and nutraceuticals.

The CAS number 2639443-58-4 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval in research literature and industrial applications.